Cas no 1797746-00-9 (2-({1-[4-(1H-pyrrol-1-yl)benzoyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile)

2-({1-[4-(1H-pyrrol-1-yl)benzoyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile is a specialized heterocyclic compound featuring a pyridine-3-carbonitrile core linked to a piperidinyloxy moiety and a 4-(1H-pyrrol-1-yl)benzoyl group. This structure confers potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of biologically active molecules. The presence of both electron-rich (pyrrole) and electron-deficient (carbonitrile) groups enhances its reactivity, enabling diverse functionalization. Its piperidine scaffold may contribute to improved pharmacokinetic properties, such as solubility and bioavailability, in drug development. The compound’s modular design allows for further derivatization, making it valuable for exploratory research in targeted therapeutic applications.
2-({1-[4-(1H-pyrrol-1-yl)benzoyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile structure
1797746-00-9 structure
Product Name:2-({1-[4-(1H-pyrrol-1-yl)benzoyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile
CAS No:1797746-00-9
MF:C22H20N4O2
MW:372.419804573059
CID:5406756
Update Time:2025-10-19

2-({1-[4-(1H-pyrrol-1-yl)benzoyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-[[1-[4-(1H-Pyrrol-1-yl)benzoyl]-4-piperidinyl]oxy]-3-pyridinecarbonitrile
    • 2-({1-[4-(1H-pyrrol-1-yl)benzoyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile
    • Inchi: 1S/C22H20N4O2/c23-16-18-4-3-11-24-21(18)28-20-9-14-26(15-10-20)22(27)17-5-7-19(8-6-17)25-12-1-2-13-25/h1-8,11-13,20H,9-10,14-15H2
    • InChI Key: HIJCIZITXHCJTQ-UHFFFAOYSA-N
    • SMILES: C1(OC2CCN(C(=O)C3=CC=C(N4C=CC=C4)C=C3)CC2)=NC=CC=C1C#N

Experimental Properties

  • Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 595.0±50.0 °C(Predicted)
  • pka: 0.33±0.22(Predicted)

2-({1-[4-(1H-pyrrol-1-yl)benzoyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile Pricemore >>

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Additional information on 2-({1-[4-(1H-pyrrol-1-yl)benzoyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile

Comprehensive Overview of 2-({1-[4-(1H-pyrrol-1-yl)benzoyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile (CAS No. 1797746-00-9)

2-({1-[4-(1H-pyrrol-1-yl)benzoyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile, with the CAS number 1797746-00-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a piperidine core, a pyridine-3-carbonitrile moiety, and a 1H-pyrrol-1-yl substituent, making it a versatile candidate for drug discovery and material science applications.

The compound's molecular structure is characterized by its heterocyclic components, which are increasingly sought after in modern medicinal chemistry due to their ability to interact with biological targets. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in treating chronic diseases. Recent studies have explored its structure-activity relationship (SAR) to optimize its efficacy and selectivity.

In the context of drug development, 2-({1-[4-(1H-pyrrol-1-yl)benzoyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile has been investigated for its potential in addressing neurodegenerative disorders and inflammatory conditions. Its blood-brain barrier permeability and metabolic stability are key areas of focus, as these properties are critical for central nervous system (CNS) therapeutics. Additionally, its synthetic accessibility and scalability make it a promising candidate for industrial-scale production.

From a material science perspective, this compound's aromatic and conjugated systems contribute to its potential use in organic electronics and photovoltaic materials. Its ability to form stable π-π stacking interactions could enhance charge transport properties in semiconducting devices, aligning with the growing demand for sustainable energy solutions.

The synthetic routes for CAS 1797746-00-9 often involve multi-step organic transformations, including amide coupling, nucleophilic substitution, and cyanation reactions. Recent advancements in flow chemistry and catalytic methods have improved the efficiency of its production, reducing waste and energy consumption—a critical consideration in green chemistry initiatives.

Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and structural integrity, which are essential for regulatory compliance in pharmaceutical applications.

Given the rising interest in personalized medicine and targeted therapies, 2-({1-[4-(1H-pyrrol-1-yl)benzoyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile represents a compelling case study in rational drug design. Its molecular docking profiles with various enzyme targets are frequently analyzed using computational chemistry tools, bridging the gap between theoretical predictions and experimental validation.

In summary, CAS 1797746-00-9 exemplifies the convergence of medicinal chemistry, materials science, and sustainable synthesis. Its multifaceted applications and innovative structural features position it as a valuable subject for ongoing research, particularly in addressing unmet medical needs and advancing clean energy technologies.

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